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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B15623986 Get Quote

Technical Support Center: GSK 690
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with GSK 690
Hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is GSK 690 Hydrochloride and what is its primary mechanism of action?

GSK 690 Hydrochloride, also known as GSK690693, is a potent and selective ATP-

competitive pan-Akt kinase inhibitor.[1][2][3] It targets all three isoforms of Akt (Akt1, Akt2, and

Akt3), which are key components of the PI3K/Akt/mTOR signaling pathway that regulates cell

survival, proliferation, and apoptosis.[4][5][6] By inhibiting Akt, GSK 690 Hydrochloride can

induce apoptosis and inhibit the growth of tumor cells.[7][8]

Q2: I am having trouble dissolving GSK 690 Hydrochloride. What are the recommended

solvents and solubility limits?

GSK 690 Hydrochloride is sparingly soluble in aqueous solutions but has good solubility in

some organic solvents. For optimal dissolution, it is crucial to use high-quality, anhydrous

solvents, as the presence of moisture can significantly impact solubility.[8][9]
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DMSO: This is the most recommended solvent. Solubility is reported to be between 20 mM

and 50 mM.[1][2] Some sources state solubility of ≥21.25 mg/mL and up to 125 mg/mL,

which may require sonication or warming.[7][9][10] It is important to use newly opened or

anhydrous DMSO as it is hygroscopic.[8][9]

Ethanol: Solubility in ethanol is reported to be up to 60 mM.[2] However, another source

indicates it is insoluble in ethanol.[7] It is advisable to test solubility at a small scale first.

Water: GSK 690 Hydrochloride is generally considered insoluble in water.[7]

DMF: Solubility in DMF is reported to be 25 mg/mL.[4]

DMF:PBS (pH 7.2) (1:1): Limited solubility of 0.5 mg/mL is reported in this co-solvent system.

[4]

To aid dissolution, you can try warming the solution to 37°C for 10 minutes or using an

ultrasonic bath.[7]

Q3: My GSK 690 Hydrochloride solution appears to have precipitated after storage. What are

the proper storage conditions for the solid compound and its solutions?

Proper storage is critical to maintain the stability and activity of GSK 690 Hydrochloride.

Solid Form: The solid powder should be stored at -20°C under desiccating conditions.[1][2]

[4] Under these conditions, it is stable for at least 3 to 4 years.[4][8]

Stock Solutions: It is highly recommended to aliquot stock solutions into single-use volumes

to avoid repeated freeze-thaw cycles.[9]

-80°C: In a suitable solvent like DMSO, stock solutions can be stored at -80°C for up to 1

year.[8][10]

-20°C: At -20°C, stock solutions are stable for a shorter period, typically 1 to 6 months.[8]

[9]

Long-term storage of solutions is generally not recommended; it is best to use them soon after

preparation.[7]
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Q4: I am observing inconsistent results in my cell-based assays. Could this be related to the

stability of GSK 690 Hydrochloride in my culture medium?

While specific data on the stability of GSK 690 Hydrochloride in cell culture media is limited, it

is a common issue for many small molecule inhibitors. The compound's stability can be

affected by the pH, temperature, and components of the medium. It is advisable to prepare

fresh dilutions of GSK 690 Hydrochloride in your culture medium for each experiment from a

frozen stock solution. Avoid storing the compound in aqueous media for extended periods.

Troubleshooting Guides
Issue 1: Poor Solubility or Precipitation
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Symptom Possible Cause Troubleshooting Step

The compound does not fully

dissolve.
Incorrect solvent used.

Use DMSO as the primary

solvent.[1][2][7]

Solvent is not of high quality

(contains water).

Use fresh, anhydrous DMSO.

[8][9]

Concentration is too high.

Refer to the solubility data

table and do not exceed the

recommended concentration.

Insufficient mixing.

Gently warm the solution to

37°C or use an ultrasonic bath

to aid dissolution.[7]

The compound precipitates out

of solution after a short time.
The solution is supersaturated.

Prepare a new solution at a

lower concentration.

Change in temperature.

Ensure the solution is

maintained at a constant

temperature during the

experiment.

Incompatible solvent mixture.

When preparing working

solutions by diluting a DMSO

stock, ensure the final

concentration of DMSO is

compatible with the aqueous

buffer or medium.

Issue 2: Inconsistent Experimental Results or Loss of
Activity
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Symptom Possible Cause Troubleshooting Step

Decreased or no effect of the

compound in assays.
Degradation of the compound.

Ensure proper storage of both

the solid compound and stock

solutions (-20°C or -80°C).[1]

[4][8][9]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot stock solutions into

single-use volumes.[9]

Instability in aqueous

solution/cell culture medium.

Prepare fresh working

solutions from the stock for

each experiment.

High variability between

replicate experiments.

Inaccurate pipetting of the

viscous DMSO stock solution.

Use reverse pipetting or

positive displacement pipettes

for accurate handling of DMSO

solutions.

Incomplete dissolution of the

compound.

Visually inspect the stock

solution to ensure it is clear

and free of precipitates before

making dilutions.

Data Presentation
Table 1: Solubility of GSK 690 Hydrochloride in Various Solvents
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Solvent Reported Solubility Reference

DMSO 20 mM - 50 mM [1][2]

≥21.25 mg/mL [7]

25 mg/mL [4]

125 mg/mL (with sonication) [9][10]

Ethanol 60 mM [2]

Insoluble [7]

Water Insoluble [7]

DMF 25 mg/mL [4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Table 2: Recommended Storage Conditions and Stability

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C ≥ 3-4 years [4][8]

Stock Solution (in

DMSO)
-80°C up to 1 year [8][10]

Stock Solution (in

DMSO)
-20°C 1 - 6 months [8][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: GSK 690 Hydrochloride (Molecular Weight: 425.48 g/mol [1][7]), anhydrous

DMSO, sterile microcentrifuge tubes.
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Procedure: a. Allow the vial of GSK 690 Hydrochloride to equilibrate to room temperature

before opening to prevent condensation. b. Weigh out the desired amount of the compound

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.25 mg of GSK 690 Hydrochloride. c. Add the appropriate volume of anhydrous DMSO

to the solid compound. d. Vortex the solution until the solid is completely dissolved. If

necessary, gently warm the tube to 37°C or place it in an ultrasonic bath for a few minutes to

aid dissolution.[7] e. Visually inspect the solution to ensure it is clear and free of any

particulate matter. f. Aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes. g. Store the aliquots at -80°C for long-term storage or -20°C for short-

term storage.[8][10]

Protocol 2: In Vitro Kinase Assay for Akt Inhibition

This protocol is a generalized example based on published methods.[7][8]

Materials: Activated Akt1, 2, or 3 enzyme, GSK 690 Hydrochloride stock solution, ATP,

substrate peptide (e.g., Biotin-aminohexanoicacid-ARKR-ERAYSFGHHA-amide), kinase

reaction buffer (e.g., 25 mM MOPS pH 7.5, 10 mM MgCl₂, 1 mM DTT, 1 mM CHAPS, 50 mM

KCl), [γ-³³P]ATP, termination buffer (e.g., PBS with EDTA), and a detection system (e.g.,

Leadseeker beads and a Viewlux Imager).

Procedure: a. Prepare serial dilutions of GSK 690 Hydrochloride in the kinase reaction

buffer. b. In a reaction plate, incubate the activated Akt enzyme with the various

concentrations of GSK 690 Hydrochloride at room temperature for 30 minutes.[8] c. Initiate

the kinase reaction by adding a mixture of the substrate peptide, ATP, and [γ-³³P]ATP. d.

Allow the reaction to proceed at room temperature for 45 minutes.[8] e. Terminate the

reaction by adding the termination buffer containing EDTA. f. Add Leadseeker beads to

capture the phosphorylated substrate. g. Allow the beads to settle for at least 5 hours. h.

Quantify the amount of incorporated radiolabel using a suitable imager to determine the

extent of Akt inhibition.[8]
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Caption: PI3K/Akt signaling pathway and the inhibitory action of GSK 690 Hydrochloride.
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Caption: Troubleshooting workflow for GSK 690 Hydrochloride solubility and stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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